Cas no 1639220-15-7 (sigma-1 Receptor antagonist 2)

• Product Name: sigma-1 Receptor antagonist 2
• CAS No: 1639220-15-7
• MF: C₂₀H₂₆ClN₃O₂
• MW: 375.892343997955
• CID: 4738861
• PubChem ID: 118723361
• Update Time: 2025-05-23

sigma-1 Receptor antagonist 2 Chemical and Physical Properties

Names and Identifiers

• BDBM50034160
• 5-Chloro-2-(4-methoxyphenyl)-4-methyl-6-(3-(piperidin-1-yl)propoxy)pyrimidine
• Sigma-1 receptor antagonist 2
• AKOS040738199
• 5-chloro-2-(4-methoxyphenyl)-4-methyl-6-(3-piperidin-1-ylpropoxy)pyrimidine
• MS-26091
• sigma-1 Receptor antagonist 2?
• CHEMBL3359235
• 1639220-15-7
• HY-125819
• G17069
• 5-chloro-2-(4-methoxyphenyl)-4-methyl-6-[3-(piperidin-1-yl)propoxy]pyrimidine
• CS-0100197
• sigma-1 Receptor antagonist 2

• Inchi： 1S/C20H26ClN3O2/c1-15-18(21)20(26-14-6-13-24-11-4-3-5-12-24)23-19(22-15)16-7-9-17(25-2)10-8-16/h7-10H,3-6,11-14H2,1-2H3
• InChI Key： FAEOHCOAHZFOEX-UHFFFAOYSA-N
• SMILES： ClC1=C(C)N=C(C2C=CC(=CC=2)OC)N=C1OCCCN1CCCCC1

Computed Properties

• Exact Mass: 375.1713548g/mol
• Monoisotopic Mass: 375.1713548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.5
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on sigma-1 Receptor antagonist 2

Sigma-1 Receptor Antagonist 2 (CAS No. 1639220-15-7): A Comprehensive Overview

Sigma-1 Receptor Antagonist 2 (CAS No. 1639220-15-7) is a potent and selective antagonist of the sigma-1 receptor, a unique protein that has garnered significant attention in recent years due to its diverse roles in various physiological and pathological processes. This compound has been extensively studied for its potential therapeutic applications in neurodegenerative diseases, psychiatric disorders, and pain management.

The sigma-1 receptor is a chaperone protein located primarily in the endoplasmic reticulum (ER) and is involved in modulating intracellular signaling pathways. It plays a crucial role in cellular stress responses, calcium homeostasis, and neurotransmitter release. The discovery of Sigma-1 Receptor Antagonist 2 has provided researchers with a valuable tool to explore the functional significance of this receptor in both health and disease.

Recent studies have highlighted the potential of Sigma-1 Receptor Antagonist 2 in treating neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease. Research published in the Journal of Neuroscience demonstrated that this antagonist can reduce neuroinflammation and improve cognitive function in animal models of Alzheimer's disease. The mechanism of action involves the modulation of microglial activation and the reduction of beta-amyloid plaque formation.

In the realm of psychiatric disorders, Sigma-1 Receptor Antagonist 2 has shown promise in alleviating symptoms of depression and anxiety. A study conducted by a team at the University of California, Los Angeles (UCLA) found that administration of this compound led to significant improvements in behavioral tests measuring depressive-like behavior in mice. The researchers hypothesized that the antagonist's effects on ER stress and neurotransmitter regulation contribute to its antidepressant properties.

Pain management is another area where Sigma-1 Receptor Antagonist 2 has demonstrated therapeutic potential. Preclinical studies have shown that this compound can effectively reduce both acute and chronic pain by modulating nociceptive pathways. A study published in Pain journal reported that Sigma-1 Receptor Antagonist 2 significantly reduced pain hypersensitivity in rodent models of neuropathic pain, suggesting its potential as a novel analgesic agent.

The chemical structure of CAS No. 1639220-15-7 is characterized by its high affinity for the sigma-1 receptor and low affinity for other receptors, making it a highly selective antagonist. This selectivity is crucial for minimizing off-target effects and improving the safety profile of the compound. Additionally, its favorable pharmacokinetic properties, such as good oral bioavailability and low toxicity, make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of Sigma-1 Receptor Antagonist 2 in human subjects. Early-phase trials have shown promising results, with no major adverse effects reported at therapeutic doses. These findings have paved the way for larger-scale trials to further investigate its therapeutic potential.

In conclusion, Sigma-1 Receptor Antagonist 2 (CAS No. 1639220-15-7) represents a promising therapeutic agent with a wide range of potential applications. Its selective antagonism of the sigma-1 receptor, combined with its favorable pharmacological properties, positions it as a valuable tool for both research and clinical use. As ongoing studies continue to uncover new insights into the functions of the sigma-1 receptor, the role of this antagonist in advancing our understanding and treatment of various diseases will likely become even more significant.